N-{2-[2-(2-methylphenoxy)ethoxy]-5-nitrobenzylidene}-4H-1,2,4-triazol-4-amine

• IUPAC Name: (E)-1-[2-[2-(2-methylphenoxy)ethoxy]-5-nitrophenyl]-N-(1,2,4-triazol-4-yl)methanimine
• InChI: InChI=1S/C18H17N5O4/c1-14-4-2-3-5-17(14)26-8-9-27-18-7-6-16(23(24)25)10-15(18)11-21-22-12-19-20-13-22/h2-7,10-13H,8-9H2,1H3/b21-11+
• InChI Key: PUAJMJDQNUKXNA-SRZZPIQSSA-N
• Canonical SMILES: CC1=CC=CC=C1OCCOC2=C(C=C(C=C2)[N+](=O)[O-])C=NN3C=NN=C3
• Isomeric SMILES: CC1=CC=CC=C1OCCOC2=C(C=C(C=C2)[N+](=O)[O-])/C=N/N3C=NN=C3
• Molecular Formula: C18H17N5O4
• Molecular Weight: 367.4 g/mol

Description

The search for novel compounds often involves the synthesis and analysis of derivatives with potential applications in various fields, including materials science and pharmaceuticals. While the specific compound "N-{2-[2-(2-methylphenoxy)ethoxy]-5-nitrobenzylidene}-4H-1,2,4-triazol-4-amine" was not directly mentioned, related research focuses on the synthesis and characterization of compounds with similar functional groups or structural motifs, such as triazole derivatives and Schiff bases.

Synthesis Analysis

The synthesis of related compounds involves multi-step reactions, starting from basic building blocks to form Schiff bases and triazole derivatives. For example, Cu(II), Ni(II), and Fe(II) complexes with triazole Schiff bases have been synthesized and characterized, highlighting the versatility of these methods in producing complex structures (Sancak et al., 2007).

Molecular Structure Analysis

Structural characterization is a crucial step in understanding the properties of synthesized compounds. Techniques such as X-ray diffraction, NMR spectroscopy, and IR spectroscopy are commonly used. For instance, computational and spectroscopic studies of a Schiff base showed the importance of these analyses in confirming molecular structures (Habibi et al., 2013).

Chemical Reactions and Properties

The reactivity of such compounds often involves interactions with metals to form complexes, which can have unique properties suitable for various applications. The study of complexes with Schiff base ligands provides insights into their reactivity and potential uses (Efe & Schlemper, 1993).

Scientific Research Applications

Synthesis and Characterization of Ligand Complexes

• The study of ligand complexes, such as those involving tridentate ligands with lanthanide ions, provides insights into the synthesis and characterization of complex compounds that could be related to the structure and reactivity of N-{2-[2-(2-methylphenoxy)ethoxy]-5-nitrobenzylidene}-4H-1,2,4-triazol-4-amine. These studies often explore the coordination chemistry, formation constants, and selectivity for different metal ions, which are crucial for applications in catalysis, material science, and bioinorganic chemistry (Caravan et al., 1995).

Catalytic Applications and Metal Complex Formation

• Research on the synthesis of 1,5-disubstituted 1,2,3-triazoles via metal-free multi-component reactions showcases the potential of N-{2-[2-(2-methylphenoxy)ethoxy]-5-nitrobenzylidene}-4H-1,2,4-triazol-4-amine in catalysis. These studies demonstrate the formation of heterocyclic compounds, which are essential in pharmaceutical chemistry and materials science (Vo, 2020).